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Compound of Interest

Compound Name: Mefenamic acid-13C6

Cat. No.: B12058308

An In-depth Technical Guide to Mefenamic Acid-3Ce

This technical guide provides a comprehensive overview of Mefenamic acid-*3Cs, an
isotopically labeled form of the non-steroidal anti-inflammatory drug (NSAID) Mefenamic acid.
This guide is intended for researchers, scientists, and professionals in drug development,
offering detailed information on its physicochemical properties, mechanism of action, relevant
experimental protocols, and quantitative data.

Physicochemical Properties

Mefenamic acid-13Ce is a stable, isotopically labeled version of Mefenamic acid, where six
carbon atoms in the benzoic ring are replaced with 13C isotopes. This labeling makes it a
valuable internal standard for mass spectrometry-based quantitative analyses, such as
pharmacokinetic and metabolic studies.

Property Value Citations
CAS Number 1325559-19-0 [112113114]
Molecular Formula Co13CeH15NO2 [11[3]
Molecular Weight 247.24 g/mol [11[31[5]
2-(2,3-
Synonyms Dimethylphenylamino)benzoic-  [3]
13Ce Acid
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Mechanism of Action: Inhibition of Prostaglandin
Synthesis

The primary mechanism of action for Mefenamic acid, like other NSAIDs, is the inhibition of the
cyclooxygenase (COX) enzymes, specifically COX-1 and COX-2.[6] These enzymes are crucial
for the conversion of arachidonic acid into prostaglandins, which are key mediators of
inflammation, pain, and fever.[7] By blocking the action of COX enzymes, Mefenamic acid
reduces the synthesis of prostaglandins, thereby exerting its anti-inflammatory, analgesic, and
antipyretic effects.[6][8] Mefenamic acid acts as a competitive inhibitor of both COX-1 and
COX-2.[9]

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.drugs.com/pro/mefenamic-acid.html
https://discovery.researcher.life/questions/what-are-the-mechanisms-of-action-at-the-molecular-and-cellular-levels-for-mefenamic-acid-in-therapy/0b578c71a8c3d9e3501fda5ad5e4130ffd091f0f
https://www.drugs.com/pro/mefenamic-acid.html
https://pubchem.ncbi.nlm.nih.gov/pathway/PathBank:SMP0000109
https://go.drugbank.com/drugs/DB00784
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12058308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

Metabolized by

Arachidonic Acid > Produces
~———-Metabojized-by——
| - .
».| Prostaglandins Mediates Inflammation, Pain, Fever

Mefenamic Acid ~  ZEEEEEES

Inhibits

Animal Grouping
(Control, Standard, Test)

Oral Administration
(Vehicle, Mefenamic Acid)

1 hour post-administration

Induce Edema
(Carrageenan Injection)

:

Measure Paw Volume
0, 1, 2, 3, 4 hours)

Data Analysis
(% Inhibition of Edema)

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12058308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Mefenamic acid-13C6 CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
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molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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